Cas no 68971-82-4 (4-tert-Butylcalix8arene)

4-tert-Butylcalix[8]arene is a macrocyclic compound belonging to the calixarene family, characterized by its eight phenolic units linked by methylene bridges and tert-butyl substituents at the para positions. This structure confers high stability and selective binding properties, making it valuable in supramolecular chemistry applications. Its large cavity size enables host-guest interactions with a wide range of molecules, particularly for molecular recognition and encapsulation. The tert-butyl groups enhance solubility in organic solvents, facilitating its use in synthetic and analytical processes. Its rigid yet tunable framework is advantageous in catalysis, sensor development, and nanomaterials. The compound’s versatility and well-defined conformation make it a reliable tool for advanced research.
4-tert-Butylcalix8arene structure
4-tert-Butylcalix8arene structure
Product Name:4-tert-Butylcalix8arene
CAS No:68971-82-4
MF:C88H112O8
MW:1297.82610702515
MDL:MFCD00075392
CID:508967
PubChem ID:87564645
Update Time:2025-05-20

4-tert-Butylcalix8arene Chemical and Physical Properties

Names and Identifiers

    • Nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27,29,31(52),33,35,37(51),39,41,43(50),45,47-tetracosaene-49,50,51,52,53,54,55,56-octol,5,11,17,23,29,35,41,47-octakis(1,1-dimethylethyl)-
    • 4-tert-Butylcalix[8]arene
    • Nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3,5,7(56),...
    • Nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,
    • Nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27,29,31(52),33,35,37(51),39,41,43(50),45,47-tetracosaene-49,50,51,5
    • 4-t-Butylcalix[8]arene
    • 5,11,17,23,29,35,41,47-octakis(1,1-dimethylethyl)-49,50,51,52,53,54,55,56-octahydroxycalix[8]arene
    • 5,11,17,23,29,35,41,47-octakis(tert-butyl)-49,50,51,52,53,54,55,56-octakis(hydroxy)calix[8]arene
    • 5,11,17,23,29,35,41,47-octa-tert-butyl-49,50,51,52,53,54,55,56-octahydroxy-calix[8]arene
    • para-tert-butylcalix[8]arene
    • p-tBu-calix[8]arene
    • Octa-tert-butyl(octahydroxy)calix[8]arene
    • NSC344028
    • 4-tert-Butylcalix(8)arene
    • 4-tert-Butylcalix[8]arene, 95%
    • 5,11,17,23,29,35,41,47-octatert-butylnonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(48),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27(52),28,30,33(51),34,36,39(50),40,42,45(49),46-tetracosaene-49,50,51,52,53,54,55,56-octol
    • D88854
    • 3,3-Dimethyl-2-epoxybutane
    • NCIStruc1_000782
    • B1750
    • NCIStruc2_001502
    • Nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27,29,31(52),33,35,37(51),39,41,43(50),45,47-tetracosaene-49,50,51,52,53,54,55,56-octol, 5,11,17,23,29,35,41,47-octakis(1,1-dimethylethyl)-
    • MFCD00075392
    • BS-48988
    • DTXSID1091551
    • NCGC00097893-01
    • 5,11,17,23,29,35,41,47-octatert-butylnonacyclo[43.3.1.1~3,7~.1~9,13~.1~15,19~.1~21,25~.1~27,31~.1~33,37~.1~39,43~]hexapentaconta-1(49),3(56),4,6,9(55),10,12,15(54),16,18,21(53),22,24,27(52),28,30,33(5 1),34,36,39(50),40,42,45,47-tetracosaene-49,50,51,52,53,54,55,56-octol
    • J-700383
    • NCGC00014792-02
    • CS-0188405
    • SCHEMBL13620669
    • AKOS001046081
    • NSC-344028
    • CCG-38274
    • FT-0619504
    • Z56764928
    • 5,11,17,23,29,35,41,47-octa-tert-butylnonacyclo[43.3.1.1?,?.1?,??.1??,??.1??,??.1??,??.1??,??.1??,??]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15(54),16,18,21,23,25(53),27,29,31(52),33,35,37(51),39(50),40,42,45,47-tetracosaen-49,50,51,52,53,54,55,56-octol
    • NCI344028
    • CHEMBL1988145
    • NCGC00014792
    • NSC 344028
    • F1170-0422
    • Nonacyclo(43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43)hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27,29,31(52),33,35,37(51),39,41,43(50),45,47-tetracosaene-49,50,51,52,53,54,55,56-octol, 5,11,17,23,29,35,41,47-octakis(1,1-dimethylethyl)-
    • 68971-82-4
    • p-t-butylcalix[8]arene
    • OLZFZIXORGGLLS-UHFFFAOYSA-N
    • 5,11,17,23,29,35,41,47-octa-tert-butylnonacyclo[43.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?.1(2)(1),(2)?.1(2)?,(3)(1).1(3)(3),(3)?.1(3)?,?(3)]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27(52),28,30,33(51),34,36,39(50),40,42,45,47-tetracosaen-49,50,51,52,53,54,55,56-octol
    • 4-tert-Butylcalix8arene
    • MDL: MFCD00075392
    • Inchi: 1S/C88H112O8/c1-81(2,3)65-33-49-25-51-35-66(82(4,5)6)37-53(74(51)90)27-55-39-68(84(10,11)12)41-57(76(55)92)29-59-43-70(86(16,17)18)45-61(78(59)94)31-63-47-72(88(22,23)24)48-64(80(63)96)32-62-46-71(87(19,20)21)44-60(79(62)95)30-58-42-69(85(13,14)15)40-56(77(58)93)28-54-38-67(83(7,8)9)36-52(75(54)91)26-50(34-65)73(49)89/h33-48,89-96H,25-32H2,1-24H3
    • InChI Key: OLZFZIXORGGLLS-UHFFFAOYSA-N
    • SMILES: OC1=C2C=C(C=C1CC1C(=C(C=C(C=1)C(C)(C)C)CC1C(=C(C=C(C=1)C(C)(C)C)CC1C(=C(C=C(C=1)C(C)(C)C)CC1C(=C(C=C(C=1)C(C)(C)C)CC1C(=C(C=C(C=1)C(C)(C)C)CC1C(=C(C=C(C=1)C(C)(C)C)CC1C(=C(C=C(C=1)C(C)(C)C)C2)O)O)O)O)O)O)O)C(C)(C)C
    • BRN: 2612052

Computed Properties

  • Exact Mass: 1296.84000
  • Monoisotopic Mass: 1296.836
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 96
  • Rotatable Bond Count: 8
  • Complexity: 1850
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 25.9
  • Topological Polar Surface Area: 162

Experimental Properties

  • Color/Form: White powder
  • Density: 1.095±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 411-412 °C (lit.)
  • Boiling Point: 845.32°C (rough estimate)
  • Refractive Index: 1.6000 (estimate)
  • Solubility: Insuluble (6.5E-10 g/L) (25 ºC),
  • PSA: 161.84000
  • LogP: 20.75120
  • Solubility: Soluble in water.

4-tert-Butylcalix8arene Security Information

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4-tert-Butylcalix8arene Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Trifluoroacetic acid Solvents: Chloroform ;  rt; 1 h, rt
Reference
Quantitative and convergent synthesis of p-t-butylcalix[8]arene
Falana, Olusegun M.; et al, Tetrahedron Letters, 2015, 56(23), 3240-3242

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water ;  rt → 120 °C; 1 h, 200 °C; 1 h, 200 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  30 min, rt
Reference
A more benign approach to the synthesis of calixarenes
Makha, Mohamed; et al, Green Chemistry, 2004, 6(3), 158-160

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Tetralin
Reference
Improved synthesis of 5,11,17,23,29-penta-t-butylcalix[5]arene-31,32,33,34,35-pentol and immobilization of the conformation by O-alkylation
Iwamoto, Koji; et al, Bulletin of the Chemical Society of Japan, 1994, 67(5), 1499-502

Production Method 4

Reaction Conditions
1.1 Catalysts: Tin tetrachloride Solvents: Dichloromethane ;  15 °C; 30 min, 15 °C
1.2 Solvents: Dichloromethane ;  4 h, 15 °C; 16 h, 15 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
An expedient one-pot synthesis of para-tert-butylcalix[8]- and [9]arene
Bew, Sean P.; et al, Chemical Communications (Cambridge, 2007, (9), 975-977

Production Method 5

Reaction Conditions
1.1 Reagents: Magnesium triflate Solvents: Dichloromethane ;  30 min, 120 °C
Reference
Do Commercially Available Metal Salts Mediate Calixarene Formation via Hydrogen-Bonded Dimers?
Bew, Sean P.; et al, Journal of Organic Chemistry, 2011, 76(17), 7076-7083

Production Method 6

Reaction Conditions
1.1 Catalysts: Ferrocenium tetrafluoroborate Solvents: 1,3,5-Trioxane ;  30 min, 120 °C
Reference
Synthesis and reactions of calixarenes using microwave irradiation
Bew, Sean P.; et al, Polymer Preprints (American Chemical Society, 2008, 49(2), 957-958

Production Method 7

Reaction Conditions
1.1 Catalysts: Ferrocenium tetrafluoroborate Solvents: Dichloromethane ;  60 min, 120 °C
Reference
Synthesis and reactions of calixarenes using microwave irradiation
Bew, Sean P.; et al, Polymer Preprints (American Chemical Society, 2008, 49(2), 957-958

4-tert-Butylcalix8arene Raw materials

4-tert-Butylcalix8arene Preparation Products

4-tert-Butylcalix8arene Related Literature

Additional information on 4-tert-Butylcalix8arene

4-tert-Butylcalix8arene: A Comprehensive Overview

4-tert-Butylcalix8arene, a compound with the CAS number 68971-82-4, is a highly specialized macrocyclic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound belongs to the calixarene family, which is known for its unique structural properties and versatile applications. The tert-butyl substituent in its structure plays a crucial role in determining its physical and chemical properties, making it a valuable material for various advanced applications.

The synthesis of 4-tert-butylcalix8arene involves a multi-step process that typically begins with the preparation of the calixarene core. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The tert-butyl group is introduced at the 4-position of the calixarene framework, which significantly influences its solubility, thermal stability, and interactions with other molecules. This substitution pattern has been extensively studied to understand its impact on the compound's behavior in different environments.

One of the most notable applications of 4-tert-butylcalix8arene is in the field of molecular recognition and sensing. Due to its rigid macrocyclic structure and hydrophobic pockets created by the tert-butyl groups, this compound exhibits excellent binding affinity for certain guest molecules. Recent studies have demonstrated its potential as a selective receptor for ions, metal complexes, and organic molecules, making it a promising candidate for designing advanced sensors and separation systems.

In materials science, 4-tert-butylcalix8arene has been explored as a building block for self-assembled monolayers (SAMs) and supramolecular polymers. Its ability to form ordered nanostructures through non-covalent interactions has opened new avenues for developing functional materials with tailored properties. For instance, SAMs based on this compound have shown potential in creating surfaces with controlled wettability and biocompatibility, which are essential for biomedical devices and microfluidic systems.

The pharmaceutical industry has also benefited from the unique properties of 4-tert-butylcalix8arene. Researchers have investigated its use as a drug delivery carrier due to its ability to encapsulate bioactive molecules within its hydrophobic cavities. Recent findings suggest that this compound can enhance the solubility and bioavailability of poorly soluble drugs, making it a valuable tool in drug formulation and delivery systems.

From an environmental perspective, 4-tert-butylcalix8arene has shown promise in pollution control applications. Its high selectivity towards certain pollutants allows it to be used as an adsorbent or catalyst in remediation processes. For example, studies have demonstrated its effectiveness in removing heavy metal ions from aqueous solutions, highlighting its potential role in addressing environmental challenges related to water contamination.

Recent advancements in computational chemistry have further deepened our understanding of 4-tert-butylcalix8arene's molecular interactions. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the compound's conformational flexibility, binding kinetics, and thermodynamics. These computational tools have enabled researchers to design more efficient derivatives of this compound tailored for specific applications.

In conclusion, 4-tert-butylcalix8arene (CAS No. 68971-82-4) is a versatile macrocyclic compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application development, position it as a key material for future innovations in chemistry, materials science, and beyond.

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